Cas no 957129-39-4 (1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester
• CAS No: 957129-39-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5667175
• Update Time: 2023-09-11

1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-ethyl-4-methyl-, ethyl ester
• Ethyl 5-ethyl-4-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C9H14N2O2/c1-4-7-6(3)8(11-10-7)9(12)13-5-2/h4-5H2,1-3H3,(H,10,11)
• InChI Key： IZNPVQCDMDMULJ-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C)C(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 182.106
• Monoisotopic Mass: 182.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 326.4±30.0 °C(Predicted)
• pka: 12.55±0.50(Predicted)